Cas no 1156890-06-0 (3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine)

• Product name: 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1156890-06-0
• MF: C₁₀H₂₀N₄S
• MW: 228.357600212097
• CID: 5186512
• PubChem ID: 43663839

3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1,N1,2,2-tetramethyl-N3-(1,2,3-thiadiazol-4-ylmethyl)-
• 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C10H20N4S/c1-10(2,8-14(3)4)7-11-5-9-6-15-13-12-9/h6,11H,5,7-8H2,1-4H3
• InChI Key： RUARFUTXQXGPIA-UHFFFAOYSA-N
• SMILES： C(N(C)C)C(C)(C)CNCC1=CSN=N1

Additional information on 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine

Research Briefing on 3-(Dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine (CAS: 1156890-06-0)

In recent years, the compound 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine (CAS: 1156890-06-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and dimethylamino functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its biological activity against infectious diseases. Recent in vitro studies have demonstrated that 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine exhibits potent antimicrobial properties, particularly against Gram-positive bacteria and certain fungal strains. The compound's ability to disrupt microbial cell wall synthesis has been identified as a primary mechanism, making it a candidate for further development as an antibiotic or antifungal agent.

Additionally, the compound has been investigated for its potential role in cancer therapy. Preliminary studies suggest that it may act as an inhibitor of specific kinase pathways involved in tumor proliferation. Researchers have observed that the molecule can induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings highlight its potential as a targeted therapeutic agent, although further in vivo studies are required to validate these effects.

The synthesis and optimization of 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved bioavailability and reduced side effects. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's efficacy and selectivity, paving the way for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research aims to overcome these hurdles through collaborative efforts between chemists, biologists, and pharmacologists.

In conclusion, 3-(dimethylamino)-2,2-dimethylpropyl(1,2,3-thiadiazol-4-yl)methylamine represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted biological activities and potential for structural optimization make it a valuable candidate for further investigation. As research progresses, this compound may emerge as a cornerstone in the development of novel therapeutics for infectious diseases and cancer.